Cas no 1029052-28-5 (Methyl 1-ethyl-3-nitropyrazole-5-carboxylate)

Methyl 1-ethyl-3-nitropyrazole-5-carboxylate structure
1029052-28-5 structure
Product Name:Methyl 1-ethyl-3-nitropyrazole-5-carboxylate
CAS No:1029052-28-5
MF:C7H9N3O4
MW:199.164061307907
CID:2151447
Update Time:2023-08-05

Methyl 1-ethyl-3-nitropyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-5-nitro-2H-pyrazole-3-carboxylic acid methyl ester
    • methyl 1-ethyl-3-nitropyrazole-5-carboxylate
    • PIFWGIFGFOLJKT-UHFFFAOYSA-N
    • SBB073769
    • ST45256157
    • Methyl 1-ethyl-3-nitropyrazole-5-carboxylate
    • Inchi: 1S/C7H9N3O4/c1-3-9-5(7(11)14-2)4-6(8-9)10(12)13/h4H,3H2,1-2H3
    • InChI Key: PIFWGIFGFOLJKT-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC([N+](=O)[O-])=NN1CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Topological Polar Surface Area: 89.9
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